Cas no 949033-22-1 (Methyl 5-Methanesulfonyl-2-nitrobenzoate)

• Product Name: Methyl 5-Methanesulfonyl-2-nitrobenzoate
• CAS No: 949033-22-1
• MF: C₉H₉NO₆S
• MW: 259.235861539841
• MDL: MFCD18071039
• CID: 1056420
• PubChem ID: 58967438
• Update Time: 2025-06-11

Methyl 5-Methanesulfonyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(methylsulfonyl)-2-nitrobenzoate
• methyl 5-methylsulfonyl-2-nitrobenzoate
• Methyl5-(Methylsulfonyl)-2-nitrobenzoate
• 949033-22-1
• SCHEMBL2511778
• CS-0208279
• FT-0710977
• BS-33307
• EN300-199363
• methyl 5-methanesulfonyl-2-nitrobenzoate
• DB-080146
• G32135
• Methyl 5-Methanesulfonyl-2-nitrobenzoate

• MDL： MFCD18071039
• Inchi： 1S/C9H9NO6S/c1-16-9(11)7-5-6(17(2,14)15)3-4-8(7)10(12)13/h3-5H,1-2H3
• InChI Key： YNZMZUKGZSTLOM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C(=O)OC)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 259.01500
• Monoisotopic Mass: 259.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.64000
• LogP: 2.38890

Additional information on Methyl 5-Methanesulfonyl-2-nitrobenzoate

Methyl 5-Methanesulfonyl-2-nitrobenzoate (CAS No. 949033-22-1): A Comprehensive Overview in Modern Chemical Research

Methyl 5-Methanesulfonyl-2-nitrobenzoate (CAS No. 949033-22-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various scientific applications, particularly in the synthesis of novel bioactive molecules and the exploration of drug mechanisms.

The molecular structure of Methyl 5-Methanesulfonyl-2-nitrobenzoate consists of a benzoic acid derivative substituted with a methanesulfonyl group at the 5-position and a nitro group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an invaluable intermediate in organic synthesis. The presence of both electron-withdrawing groups—the nitro group and the methanesulfonyl group—enhances the reactivity of the compound, facilitating its use in diverse chemical transformations.

In recent years, Methyl 5-Methanesulfonyl-2-nitrobenzoate has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural features to develop new therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them suitable candidates for treating chronic inflammatory disorders and oxidative stress-related conditions.

The nitro group in the molecular structure of Methyl 5-Methanesulfonyl-2-nitrobenzoate is particularly noteworthy, as it can be reduced to an amine under specific conditions. This transformation allows for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities. Such flexibility has made this compound a cornerstone in the development of novel pharmacophores.

Moreover, the methanesulfonyl group contributes to the compound's solubility and stability, which are critical factors in pharmaceutical formulations. These properties ensure that Methyl 5-Methanesulfonyl-2-nitrobenzoate remains effective throughout various storage and transportation conditions, thereby enhancing its practical applicability in drug development.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 5-Methanesulfonyl-2-nitrobenzoate. Molecular modeling studies have revealed that this compound can interact with specific biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided researchers in designing more potent and selective drug candidates based on its scaffold.

The synthesis of Methyl 5-Methanesulfonyl-2-nitrobenzoate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as nitration and sulfonylation are commonly employed in its preparation. The optimization of these synthetic pathways has been a focus of numerous research efforts, aiming to improve efficiency and reduce environmental impact.

In conclusion, Methyl 5-Methanesulfonyl-2-nitrobenzoate (CAS No. 949033-22-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug discovery and development, particularly in addressing chronic diseases through innovative chemical biology approaches. As research continues to uncover new possibilities, this compound is poised to remain a key player in advancing modern medicine.